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Abstract

Fumaryl chloride ((E)-but-2-enedioyl dichloride) is a highly reactive diacyl chloride that serves
as a versatile building block in organic synthesis. Its bifunctional nature allows for the facile
introduction of the fumaryl moiety, making it a valuable reagent in the synthesis of
pharmaceuticals, polymers, and other fine chemicals. This technical guide provides an in-depth
overview of the discovery and history of fumaryl chloride, its physicochemical properties,
established methods for its synthesis with detailed experimental protocols, and its key
applications.

History and Discovery

The precise date and discoverer of fumaryl chloride are not definitively documented in readily
available historical records. However, its synthesis and characterization are rooted in the
broader development of acid chloride chemistry in the 19th and early 20th centuries. The
synthesis of acyl chlorides from their corresponding carboxylic acids became a fundamental
transformation in organic chemistry, with reagents like phosphorus pentachloride and thionyl
chloride being key developments.

Early attempts to synthesize acyl chlorides of unsaturated dicarboxylic acids, such as fumaric
acid, were often met with challenges, including low yields and the formation of side products
like anhydrides. A notable advancement in the preparation of fumaryl chloride is documented
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in a 1953 patent, which describes a process for its synthesis in higher yields than previously
obtainable. This suggests that while the compound was known and used before this time,
efficient and reliable synthetic routes were still an area of active research. A well-established
and high-yield synthesis was later published in Organic Syntheses in 1940, providing a
standardized procedure for its preparation in the laboratory.[1]

Physicochemical Properties

Fumaryl chloride is a clear to pale yellow, fuming liquid with a pungent odor.[2][3] It is
corrosive to metals and tissues and reacts with water.[4][5] A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physicochemical Properties of Fumaryl Chloride

Property Value Reference(s)
Molecular Formula C4H2CI202 [3]

Molecular Weight 152.96 g/mol

Melting Point -2°C [3]

Boiling Point 161-164 °C (lit.) [3]

62-64 °C at 13 mmHg [1][6]

Density 1.415 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.499 (lit.)

Flash Point 73 °C (165 °F) [4]

CAS Number 627-63-4

Synthesis of Fumaryl Chloride

Several methods have been established for the synthesis of fumaryl chloride. The two most
common and reliable methods are detailed below.

Synthesis from Maleic Anhydride and Phthaloyl Chloride

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV3P0422
https://www.benchchem.com/product/b107422?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fumaryl-chloride
https://www.chembk.com/en/chem/Fumaryl%20chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/0951.pdf
https://cameochemicals.noaa.gov/chemical/784
https://www.benchchem.com/product/b107422?utm_src=pdf-body
https://www.chembk.com/en/chem/Fumaryl%20chloride
https://www.chembk.com/en/chem/Fumaryl%20chloride
https://www.chembk.com/en/chem/Fumaryl%20chloride
http://www.orgsyn.org/demo.aspx?prep=CV3P0422
https://www.researchgate.net/post/synthesis_of_fumaryl_chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/0951.pdf
https://www.benchchem.com/product/b107422?utm_src=pdf-body
https://www.benchchem.com/product/b107422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This method, detailed in Organic Syntheses, provides a high-yield route to fumaryl chloride
through the reaction of maleic anhydride with phthaloyl chloride in the presence of a catalytic
amount of anhydrous zinc chloride.[1][6]

Materials:

e Maleic anhydride (98 g, 1 mole)

o Commercial phthaloyl chloride (230 g)
e Anhydrous zinc chloride (2 g)
Procedure:

e A 500-mL three-necked round-bottomed flask is equipped with a thermometer, an efficient
fractionating column, and a distillation setup.

e Maleic anhydride, phthaloyl chloride, and anhydrous zinc chloride are added to the flask.

e The reaction mixture is heated in an oil bath to an internal temperature of 130-135 °C for 2
hours. Overheating should be avoided to prevent decomposition.

e The mixture is then cooled to 90-95 °C.

e The crude fumaryl chloride is rapidly distilled under reduced pressure. The fraction boiling
at 60-85 °C / 13-14 mmHg is collected.

o The collected fraction is then carefully redistilled, collecting the pure fumaryl chloride
boiling at 62—-64 °C / 13 mmHg.

Yield: 125-143 g (82-95%).
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Caption: Synthesis of Fumaryl Chloride from Maleic Anhydride.

Synthesis from Fumaric Acid and Thionyl Chloride

This method involves the direct conversion of fumaric acid to fumaryl chloride using thionyl
chloride, often with a catalyst. A process detailed in a U.S. patent highlights the use of an iron-
based promoter to achieve high yields.[7]

Materials:
e Fumaric acid (174 parts by weight)
« Distilled thionyl chloride (1120 parts by weight)

o Hydrated ferrous chloride (FeClz:4H20) (0.1 parts by weight) or steel shavings (0.3 parts by
weight) as a promoter

Procedure:

o Areaction vessel equipped with a reflux condenser is charged with fumaric acid, thionyl
chloride, and the iron promoter.
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e The mixture is heated to reflux and maintained at this temperature for approximately 3-10
hours, or until the solid fumaric acid has completely dissolved.

 After cooling, the excess thionyl chloride is distilled off.

e The remaining reaction mixture is then fractionally distilled under atmospheric pressure. The
fraction boiling between 153-161 °C is collected as fumaryl chloride.

Yield: Approximately 90-92%.

Fumaric Acid
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Fumaryl Chloride
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Caption: Synthesis of Fumaryl Chloride from Fumaric Acid.

Applications in Synthesis

Fumaryl chloride is a valuable intermediate in the synthesis of a wide range of compounds,
primarily due to the reactivity of its two acyl chloride groups.

o Polymer Chemistry: It is a key monomer in the production of polyesters and polyamides. For
instance, it can be used to synthesize high molecular weight poly(propylene fumarate), a
biodegradable and crosslinkable polymer with applications in tissue engineering.
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e Pharmaceuticals and Agrochemicals: The fumaryl backbone can be incorporated into various
biologically active molecules. It serves as a precursor for the synthesis of certain
pharmaceuticals, dyestuffs, and insecticides.[4][8]

o Organic Synthesis: Fumaryl chloride is used to introduce the fumarate linker into organic
molecules, which can be useful for creating rigid structures or for further functionalization.

Safety and Handling

Fumaryl chloride is a corrosive and lachrymatory substance.[7] It should be handled with
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in
a well-ventilated fume hood. It reacts with water and moisture, releasing corrosive hydrogen
chloride gas.[4] Therefore, it should be stored in a cool, dry place in a tightly sealed container.

Disclaimer: This document is intended for informational purposes only and does not constitute
a license to operate or a recommendation to practice any particular process. All procedures
should be carried out by trained professionals in a suitably equipped laboratory, with a thorough
risk assessment conducted prior to commencement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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